Cas no 2229587-42-0 (2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid
• CAS No: 2229587-42-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6447241
• PubChem ID: 165648129
• Update Time: 2025-09-28

2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(4-methylpyrimidin-5-yl)cyclopropyl]acetic acid
• 2229587-42-0
• EN300-2001258

• Inchi： 1S/C10H12N2O3/c1-6-7(4-11-5-12-6)10(2-3-10)8(13)9(14)15/h4-5,8,13H,2-3H2,1H3,(H,14,15)
• InChI Key： BPAFBEJDLMYDNA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2=CN=CN=C2C)CC1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid

Comprehensive Overview of 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2229587-42-0)

2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2229587-42-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by a cyclopropylacetic acid backbone substituted with a 4-methylpyrimidin-5-yl group and a hydroxyl moiety, represents a promising scaffold for drug discovery and development. Researchers are particularly interested in its role as a potential intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics targeting metabolic disorders and inflammatory conditions.

The molecular structure of 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid combines a cyclopropane ring with a pyrimidine derivative, which is a common motif in many biologically active compounds. Pyrimidine derivatives, such as this one, are frequently explored for their enzyme inhibition properties, particularly in pathways related to nucleotide synthesis and cellular signaling. The presence of the hydroxyl group enhances the compound's solubility and bioavailability, making it a candidate for further pharmacological evaluation. Recent studies have highlighted its potential in modulating key biological targets, aligning with the growing demand for small-molecule therapeutics in precision medicine.

In the context of current research trends, 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid is being investigated for its role in metabolic regulation and anti-inflammatory pathways. These areas are of high interest due to the rising prevalence of metabolic syndromes and chronic inflammatory diseases worldwide. The compound's ability to interact with specific receptors or enzymes could pave the way for new treatments for conditions like diabetes, obesity, and autoimmune disorders. Additionally, its structural versatility allows for further derivatization, enabling researchers to optimize its pharmacological profile for targeted applications.

From a synthetic chemistry perspective, the preparation of 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid involves multi-step organic transformations, often starting from readily available pyrimidine precursors. Key steps include the formation of the cyclopropyl ring through cyclization reactions and the introduction of the hydroxyacetic acid moiety. Advances in green chemistry and catalytic methods have improved the efficiency and sustainability of these synthetic routes, addressing the pharmaceutical industry's focus on environmentally friendly processes. Researchers are also exploring biocatalytic approaches to enhance selectivity and reduce waste generation.

The compound's physicochemical properties, such as its logP value, pKa, and stability under physiological conditions, are critical for its development as a drug candidate. Preliminary data suggest that 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, which are essential for oral bioavailability. These attributes align with the increasing demand for orally administrable drugs that offer patient convenience and compliance. Furthermore, its potential for prodrug modification could expand its therapeutic applicability.

In the broader landscape of drug discovery, 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid exemplifies the intersection of medicinal chemistry and computational modeling. Modern in silico tools, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, are being employed to predict its interactions with biological targets. This integrative approach accelerates the identification of lead compounds and reduces the time and cost associated with traditional screening methods. As the pharmaceutical industry embraces AI-driven drug design, compounds like this are at the forefront of innovation.

Beyond its pharmaceutical potential, 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid is also being studied for its applications in agricultural chemistry. Its structural features may contribute to the development of new plant growth regulators or pest control agents, addressing global challenges in food security and sustainable agriculture. The versatility of pyrimidine-based compounds in agrochemicals underscores the importance of this research avenue.

In conclusion, 2-hydroxy-2-1-(4-methylpyrimidin-5-yl)cyclopropylacetic acid (CAS No. 2229587-42-0) represents a multifaceted compound with significant promise in both pharmaceutical and agrochemical domains. Its unique structure, combined with ongoing advancements in synthetic and computational chemistry, positions it as a valuable candidate for future research and development. As scientific understanding of its mechanisms and applications grows, this compound may play a pivotal role in addressing some of the most pressing health and environmental challenges of our time.